Cas no 1420992-92-2 (4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride)
1420992-92-2 structure
Product Name:4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride
CAS No:1420992-92-2
MF:C10H16ClFN4
MW:246.712244033813
CID:2164366
Update Time:2023-08-05
4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (1R,4r)-n1-(5-fluoropyrimidin-2-yl)cyclohexane-1,4-diamine hydrochloride
- N1-(5-fluoropyrimidin-2-yl)cyclohexane-1,4-diamine hydrochloride
- 4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride
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- Inchi: 1S/C10H15FN4.ClH/c11-7-5-13-10(14-6-7)15-9-3-1-8(12)2-4-9;/h5-6,8-9H,1-4,12H2,(H,13,14,15);1H
- InChI Key: LYPBXRVZIIJCMF-UHFFFAOYSA-N
- SMILES: Cl.FC1C=NC(=NC=1)NC1CCC(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 186
- Topological Polar Surface Area: 63.8
4-N-(5-Fluoropyrimidin-2-yl)cyclohexane-1,4-diamine;hydrochloride Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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